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Compound of Interest

Compound Name: S-Methyl hexanethioate

CAS No.: 2432-77-1

Cat. No.: B1294360

Get Quote

An In-depth Technical Guide to S-Methyl Hexanethioate for Advanced Research

Abstract
S-Methyl hexanethioate (CAS No. 2432-77-1) is a volatile sulfur compound of significant

interest in the fields of flavor chemistry, food science, and potentially, as a building block in

specialized organic synthesis.[1][2] As a thioester, it possesses unique chemical reactivity and

sensory properties that distinguish it from its oxygen ester analogue, methyl hexanoate. This

guide provides a comprehensive technical overview of its chemical structure, physicochemical

properties, synthesis, analytical methodologies, and safety considerations, tailored for

researchers and drug development professionals. The content herein is structured to deliver

not just data, but actionable, field-proven insights grounded in established chemical principles.

Molecular Structure and Chemical Identity
S-Methyl hexanethioate is the S-ester resulting from the formal condensation of hexanoic acid

and methanethiol. The replacement of the ester oxygen with a sulfur atom fundamentally alters

the molecule's electronic properties, reactivity, and sensory profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1294360#bc-rfq
https://www.benchchem.com/product/b1294360/docs?utm_src=pdf-body#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/product/b1294360/docs?utm_src=pdf-body#s-methyl-hexanethioate-chemical-properties-and-structure
https://pubchem.ncbi.nlm.nih.gov/compound/S-Methyl-hexanethioate
https://www.thegoodscentscompany.com/data/rw1468541.html
https://www.benchchem.com/product/b1294360/docs?utm_src=pdf-body#s-methyl-hexanethioate-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Representation
The canonical structure of S-Methyl hexanethioate is defined by a hexanoyl group attached to

a methylthio (-S-CH₃) moiety.

Caption: Figure 1: Chemical Structure of S-Methyl Hexanethioate

Chemical Identifiers
Proper identification is critical for regulatory compliance and scientific accuracy. The key

identifiers for this compound are summarized below.

Identifier Value Source

CAS Number 2432-77-1 [1][2][3]

IUPAC Name S-methyl hexanethioate [1]

Molecular Formula C₇H₁₄OS [1]

Molecular Weight 146.25 g/mol [1]

SMILES CCCCCC(=O)SC [1]

InChIKey
AKGAHYLJHAOPKQ-

UHFFFAOYSA-N
[1]

FEMA Number 3862 [1]

Synonyms
S-Methyl thiohexanoate,

Methanethiol caproate
[1]

Physicochemical and Organoleptic Properties
The physical and sensory characteristics of S-Methyl hexanethioate are fundamental to its

application and handling.

Physicochemical Data
This compound is a flammable liquid with limited water solubility, a common trait for moderately

sized thioesters.
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Property Value Conditions Source

Appearance
Colorless to pale

yellow liquid
Ambient [1]

Boiling Point 187-188 °C @ 760 mm Hg [2]

Specific Gravity 0.935 - 0.945 @ 20 °C [2]

Refractive Index 1.458 - 1.468 @ 20 °C [2]

Flash Point 51.67 °C (125 °F) Closed Cup [2]

Solubility

Soluble in alcohol and

oils; sparingly soluble

in water

25 °C [1]

Organoleptic Profile
The presence of sulfur imparts a complex and potent aroma. Its extremely low odor threshold

makes it a high-impact flavor material.

Sensory Attribute Description Source

Odor

Cabbage, ripe Camembert,

rancid, with floral and green

notes (pineapple-like)

[2]

Flavor Fruity, tropical, savory [2]

Odor Threshold 0.3 ppb In water

Applications

Passionfruit, guava, grapefruit,

pineapple, cheese, and savory

flavors

[2]

This compound is naturally found in hops (Humulus lupulus) and durian fruit (Durio zibethinus),

contributing to their characteristic aromas.[1]

Synthesis and Manufacturing Pathways
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The synthesis of thioesters can be approached through several classical organic chemistry

transformations. The choice of pathway is often dictated by starting material availability,

scalability, and desired purity. A common and reliable laboratory-scale method involves the

acylation of a thiolate with an acyl chloride.

Synthesis Workflow: Acyl Chloride Pathway
This method is highly efficient due to the high reactivity of hexanoyl chloride. The primary

challenge is the handling of sodium thiomethoxide, which is moisture-sensitive and a strong

nucleophile, and the odorous nature of any thiol-related byproducts.
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Figure 2: Synthesis Workflow for S-Methyl Hexanethioate
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Caption: Figure 2: Synthesis Workflow for S-Methyl Hexanethioate
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Detailed Synthesis Protocol
This protocol is a representative procedure and must be adapted and optimized based on

laboratory conditions. All work should be performed in a well-ventilated fume hood.

Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir

bar, nitrogen inlet, and a dropping funnel, add sodium thiomethoxide (1.0 eq) suspended in

anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

Reaction: Add hexanoyl chloride (1.0 eq) dissolved in anhydrous THF to the dropping funnel.

Add the hexanoyl chloride solution dropwise to the stirred suspension over 30 minutes,

maintaining the temperature at 0 °C.

Warm to Ambient: After the addition is complete, remove the ice bath and allow the reaction

mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, carefully quench the mixture by slowly adding

saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

Washing & Drying: Wash the combined organic phase with brine, then dry over anhydrous

sodium sulfate (Na₂SO₄).

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure

using a rotary evaporator. The resulting crude oil can be purified by vacuum distillation to

yield pure S-Methyl hexanethioate.

Analytical Methodologies
Accurate identification and quantification of S-Methyl hexanethioate, especially in complex

matrices like food or biological samples, requires robust analytical techniques.

Spectroscopic Characterization
Mass Spectrometry (MS): Electron ionization GC-MS is the preferred method. The mass

spectrum is characterized by a molecular ion peak (M⁺) at m/z = 146. Key fragments include
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the hexanoyl cation [CH₃(CH₂)₄CO]⁺ at m/z = 99, and fragments resulting from alpha-

cleavage such as [CH₃(CH₂)₂CH₂]⁺ at m/z = 57 and the McLafferty rearrangement product at

m/z=74. The acylium ion at m/z 99 is often a prominent peak.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum is expected to show a sharp singlet for the S-CH₃ protons around

δ 2.3 ppm. The protons on the hexanoyl chain will appear as follows: a triplet for the

terminal -CH₃ at ~δ 0.9 ppm, a multiplet for the three internal -CH₂- groups between ~δ

1.2-1.7 ppm, and a triplet for the α-carbonyl -CH₂- group at ~δ 2.5 ppm.

¹³C NMR: The carbonyl carbon (C=O) is expected in the downfield region, ~δ 198-200

ppm. The S-CH₃ carbon will appear around δ 12-15 ppm. The carbons of the hexanoyl

chain will appear at distinct chemical shifts, with the α-carbonyl carbon at ~δ 45 ppm.

Infrared (IR) Spectroscopy: The most characteristic absorption is the strong carbonyl (C=O)

stretching band, which for thioesters appears at a lower frequency than for oxygen esters,

typically in the range of 1680-1700 cm⁻¹.[4] This shift is a key diagnostic feature. C-H

stretching bands will be observed around 2850-2960 cm⁻¹.

Chromatographic Analysis Protocol: HS-SPME-GC-MS
This protocol is designed for the trace-level analysis of volatile sulfur compounds in a liquid

matrix (e.g., a non-alcoholic beverage).

Sample Preparation: Place 5 mL of the liquid sample into a 20 mL headspace vial. Add 1 g of

sodium chloride (to increase analyte partitioning into the headspace) and an internal

standard (e.g., S-ethyl propanethioate). Seal the vial immediately.

Headspace Solid-Phase Microextraction (HS-SPME):

Fiber: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber,

which is effective for a broad range of volatiles, including sulfur compounds.[5]

Incubation: Incubate the vial at 40 °C for 15 minutes with agitation to allow for equilibration

between the liquid and headspace.

Extraction: Expose the SPME fiber to the headspace for 30 minutes at 40 °C.
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Gas Chromatography-Mass Spectrometry (GC-MS):

Desorption: Insert the fiber into the GC inlet heated to 250 °C for 5 minutes (splitless

mode) to desorb the analytes.

Column: Use a low-to-mid polarity column, such as a DB-5ms or equivalent (30 m x 0.25

mm x 0.25 µm).

Oven Program: Start at 40 °C, hold for 3 minutes, then ramp at 5 °C/min to 250 °C and

hold for 5 minutes.

MS Parameters: Use electron ionization (EI) at 70 eV. Scan a mass range of m/z 35-350.

Data Analysis: Identify S-Methyl hexanethioate by its retention time and by comparing its

mass spectrum to a reference library (e.g., NIST). Quantify using the peak area ratio relative

to the internal standard.

Safety, Handling, and Stability
Hazard Identification
S-Methyl hexanethioate is a hazardous chemical requiring appropriate handling procedures.

According to the Globally Harmonized System (GHS), its primary hazards are:

H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H315/H319: Causes skin and serious eye irritation.[1]

Handling Recommendations:

Work in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and nitrile gloves.

Keep away from heat, sparks, and open flames.[2]
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Store in a tightly sealed container in a cool, dry place.[3]

Chemical Stability and Reactivity
The thioester linkage is susceptible to hydrolysis, particularly under basic or strongly acidic

conditions, which will cleave the molecule into hexanoic acid and methanethiol.[6][7] This

degradation pathway is important to consider in formulation studies, as the generation of

methanethiol can lead to significant off-odors. The compound is generally stable under neutral,

anhydrous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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